Cas no 69764-19-8 (Benzofuro[3,2-b]quinoline, 11-chloro-)

Benzofuro[3,2-b]quinoline, 11-chloro- structure
69764-19-8 structure
Product Name:Benzofuro[3,2-b]quinoline, 11-chloro-
CAS No:69764-19-8
MF:C15H8ClNO
MW:253.683122634888
CID:3388698
PubChem ID:10753398
Update Time:2025-04-21

Benzofuro[3,2-b]quinoline, 11-chloro- Chemical and Physical Properties

Names and Identifiers

    • Benzofuro[3,2-b]quinoline, 11-chloro-
    • 2-chloro-17-oxa-9-azatetracyclo[8.7.0.0^{3,8}.0^{11,16}]heptadeca-1(10),2,4,6,8,11(16),12,14-octaene
    • CS-0433508
    • 11-chlorobenzofuro[3,2-b]quinoline
    • SCHEMBL8478509
    • AKOS024328501
    • 11-chloro[1]benzofuro[3,2-b]quinoline
    • 11-chloro(1)benzofuro(3,2-b)quinoline
    • 11-Chlorobenzofuro[3, 2-b]quinoline
    • 668-437-5
    • 11-chloro-benzofurano[3,2-b]quinoline
    • HRDMDJDWZDIBRL-UHFFFAOYSA-N
    • 69764-19-8
    • CHEMBL490131
    • Inchi: 1S/C15H8ClNO/c16-13-9-5-1-3-7-11(9)17-14-10-6-2-4-8-12(10)18-15(13)14/h1-8H
    • InChI Key: HRDMDJDWZDIBRL-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2)C(Cl)=C2OC3=CC=CC=C3C=12

Computed Properties

  • Exact Mass: 253.0294416Da
  • Monoisotopic Mass: 253.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų
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